Cas no 1344940-74-4 ((1S)-1-(2-chloro-6-fluorophenyl)ethan-1-ol)

• Product Name: (1S)-1-(2-chloro-6-fluorophenyl)ethan-1-ol
• CAS No: 1344940-74-4
• MF: C₈H₈ClFO
• MW: 174.599925041199
• CID: 5789519
• PubChem ID: 64712577
• Update Time: 2023-12-26

(1S)-1-(2-chloro-6-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1344940-74-4
• SCHEMBL23212814
• (1S)-1-(2-chloro-6-fluorophenyl)ethan-1-ol
• CS-0266629
• (S)-1-(2-Chloro-6-fluorophenyl)ethan-1-ol
• (S)-1-(2-Chloro-6-fluorophenyl)ethanol
• AKOS014039879
• EN300-1966689
• Benzenemethanol, 2-chloro-6-fluoro-α-methyl-, (αS)-

• Inchi： 1S/C8H8ClFO/c1-5(11)8-6(9)3-2-4-7(8)10/h2-5,11H,1H3/t5-/m0/s1
• InChI Key： XOKZEMDWMJPKRO-YFKPBYRVSA-N
• SMILES： ClC1C=CC=C(C=1[C@H](C)O)F

Computed Properties

• Exact Mass: 174.0247707g/mol
• Monoisotopic Mass: 174.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• Boiling Point: 221.2±25.0 °C(Predicted)
• pka: 13.58±0.20(Predicted)